N-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)methanesulfonamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-N-(3,5-dimethylphenyl)methanesulfonamide
• InChI: InChI=1S/C16H18ClNO2S/c1-12-8-13(2)10-15(9-12)18(21(3,19)20)11-14-6-4-5-7-16(14)17/h4-10H,11H2,1-3H3
• InChI Key: KEYJZGMHHNCMJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N(CC2=CC=CC=C2Cl)S(=O)(=O)C)C
• Molecular Formula: C16H18ClNO2S
• Molecular Weight: 323.8 g/mol

Description

N-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)methanesulfonamide, also known as CDB-2914, is a synthetic compound that belongs to the class of selective progesterone receptor modulators (SPRMs). It was initially developed as a potential contraceptive, but later found to have other applications in reproductive health and cancer treatment.

Scientific Research Applications

N-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)methanesulfonamide has been extensively studied for its potential applications in reproductive health and cancer treatment. In reproductive health, N-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)methanesulfonamide has been investigated as a potential emergency contraceptive, as well as a treatment for uterine fibroids and endometriosis. In cancer treatment, N-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)methanesulfonamide has been studied for its anti-tumor and anti-angiogenic effects in breast cancer, ovarian cancer, and prostate cancer.

Mechanism of Action

N-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)methanesulfonamide acts as a selective progesterone receptor modulator, which means it can selectively bind to and modulate the activity of progesterone receptors. Progesterone is a hormone that plays a critical role in the menstrual cycle, pregnancy, and other reproductive processes. By modulating progesterone receptor activity, N-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)methanesulfonamide can prevent or delay ovulation, inhibit the growth of uterine fibroids, and induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
N-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)methanesulfonamide has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In reproductive health, N-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)methanesulfonamide has been shown to inhibit ovulation, reduce menstrual bleeding, and decrease the size of uterine fibroids. In cancer treatment, N-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)methanesulfonamide has been shown to inhibit tumor growth and angiogenesis, induce apoptosis, and sensitize cancer cells to chemotherapy.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)methanesulfonamide in lab experiments is its specificity for progesterone receptors, which allows for more targeted and precise modulation of receptor activity. However, one limitation is its relatively low potency compared to other SPRMs, which may require higher concentrations to achieve desired effects.

Future Directions

There are several future directions for research on N-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)methanesulfonamide. In reproductive health, further studies are needed to determine the optimal dosage and timing of N-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)methanesulfonamide for emergency contraception and treatment of uterine fibroids and endometriosis. In cancer treatment, more research is needed to elucidate the mechanisms of N-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)methanesulfonamide's anti-tumor and anti-angiogenic effects, as well as its potential for combination therapy with other anti-cancer agents. Additionally, further studies are needed to investigate the safety and efficacy of N-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)methanesulfonamide in clinical trials.

Synthesis Methods

N-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)methanesulfonamide is synthesized by reacting 2-chlorobenzyl chloride with 3,5-dimethylphenylmethanamine to form N-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)methanamine. This intermediate is then reacted with methanesulfonyl chloride to produce N-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)methanesulfonamide.